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Compound of Interest

Compound Name: Isonicotinic acid N-oxide

Cat. No.: B076485

For Immediate Release

This technical guide provides an in-depth analysis of the physicochemical properties of
isonicotinic acid N-oxide, a compound of significant interest to researchers, scientists, and
professionals in the field of drug development. This document outlines its key thermal
properties, details the experimental methodologies for their determination, and presents a
logical workflow for its characterization.

Core Physicochemical Data

The melting and boiling points are critical parameters for the identification and purity
assessment of a chemical compound. The data for isonicotinic acid N-oxide are summarized

below.
Property Value Conditions
Melting Point 270 °C 760.00 mm Hg
Melting Point 295 -298 °C Not specified
Boiling Point 469.00 °C (estimated) 760.00 mm Hg

Note: Discrepancies in reported melting points may arise from variations in experimental
conditions or sample purity.
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental to chemical analysis. The

following are standard protocols for these measurements.

Melting Point Determination: Capillary Method

The capillary method is a widely accepted technique for determining the melting point of a solid

crystalline substance.[1][2] This can be performed using a Thiele tube apparatus or a modern

digital melting point apparatus.

Apparatus:

Thiele tube or digital melting point apparatus
Thermometer (calibrated)

Capillary tubes (sealed at one end)

Heating medium (e.qg., silicone oil)

Bunsen burner or heating mantle

Procedure:

Sample Preparation: A small amount of the dry, powdered isonicotinic acid N-oxide is
introduced into a capillary tube and packed to a height of 2-3 mm.[3][4]

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb.[3] The assembly is then immersed in the
heating oil within the Thiele tube.[3]

Heating: The side arm of the Thiele tube is gently heated, allowing for even heat distribution
via convection currents. The heating rate should be slow, approximately 1-2 °C per minute,
as the melting point is approached.[4]

Observation: The temperature at which the substance first begins to melt (the appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the
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melting point range.[3][4] A sharp melting range (0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination: Siwoloboff Method
(Microscale)

For determining the boiling point of small quantities of liquid, the Siwoloboff method is a
suitable and efficient technique.[5]

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with heating oil)

Procedure:

Sample Preparation: A small amount of the substance is placed in the fusion tube. A capillary
tube, with its sealed end uppermost, is then placed inside the fusion tube.[5][6]

e Apparatus Setup: The fusion tube assembly is attached to a thermometer and immersed in a
heating bath.[5][6]

e Heating: The bath is heated gently. Initially, a stream of bubbles will emerge from the open
end of the capillary tube as the air inside expands.[5]

o Observation: As the temperature approaches the boiling point, a rapid and continuous
stream of bubbles will be observed.[6] The heat source is then removed. The boiling point is
the temperature at which the liquid is drawn up into the capillary tube as the sample cools.[5]

Physicochemical Characterization Workflow

The following diagram illustrates a logical workflow for the physicochemical characterization of
isonicotinic acid N-oxide.
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Physicochemical Characterization of Isonicotinic Acid N-Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isonicotinic Acid N-Oxide: A Comprehensive
Physicochemical Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076485#isonicotinic-acid-n-oxide-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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